Cas no 1849-71-4 (4,5-dichloro-1,3-benzothiazol-2-amine)

• Product Name: 4,5-dichloro-1,3-benzothiazol-2-amine
• CAS No: 1849-71-4
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD02093913
• CID: 118145
• PubChem ID: 667739
• Update Time: 2025-10-22

4,5-dichloro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichlorobenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 4,5-dichloro-
• 4,5-Dichloro-benzothiazol-2-ylamine
• 2-Amino-4,5-dichlor-benzothiazol
• 2-amino-4,5-dichlorobenzothiazole
• 4,5-Dichloro-1,3-benzothiazol-2-aMine
• 4,5-dichlorobenzothiazole-2-ylamine
• 4,5-dichloro-2-Benzothiazolamine
• 2-Amino-4,5-dichlorobenzothiazole.
• 2-Benzothiazolamine,4,5-dichloro-(9CI)
• 4,5-dichloro-1,3-benzothiazol-2-amine(SALTDATA: FREE)
• 2-Amino-4,5-dichlorobenzothiazole,97%
• 4,5-Dichlorobenzo[d]thiazol-2-amine, 97%
• BS-27413
• 4,5-dichloro-benzothiazol-2-ylamine, AldrichCPR
• GMOFXJZIUQGHTF-UHFFFAOYSA-N
• SCHEMBL6234259
• BAS 07776396
• F1911-0019
• DTXSID80349883
• 1849-71-4
• EN300-25775
• CCG-274993
• NS00052891
• F14993
• MFCD02093913
• AKOS000108933
• FT-0655138
• BB 0245425
• BAA84971
• A812912
• Z57603637
• DB-027735
• STK345722
• Dichlorobenzothiazol-2-amine
• DB-307808
• 4,5-dichloro-1,3-benzothiazol-2-amine

• MDL： MFCD02093913
• Inchi： 1S/C7H4Cl2N2S/c8-3-1-2-4-6(5(3)9)11-7(10)12-4/h1-2H,(H2,10,11)
• InChI Key： GMOFXJZIUQGHTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(N)S2)Cl

Computed Properties

• Exact Mass: 217.94700
• Monoisotopic Mass: 217.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.654
• Melting Point: 277-279 °C
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.761
• PSA: 67.15000
• LogP: 3.76650
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5-dichloro-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,5-dichloro-1,3-benzothiazol-2-amine

Research Briefing on 4,5-Dichloro-1,3-benzothiazol-2-amine (CAS: 1849-71-4): Recent Advances and Applications in Chemical Biology and Medicine

4,5-Dichloro-1,3-benzothiazol-2-amine (CAS: 1849-71-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research briefing synthesizes the latest findings on the synthesis, biological activity, and potential therapeutic applications of this compound, drawing from peer-reviewed literature and industry reports published within the last five years.

Recent studies have highlighted the role of 4,5-dichloro-1,3-benzothiazol-2-amine as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing novel kinase inhibitors, showing promising activity against resistant cancer cell lines. The compound's unique electronic properties, attributed to the dichloro substitution pattern, enhance its binding affinity to target proteins.

In the field of antimicrobial research, a 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4,5-dichloro-1,3-benzothiazol-2-amine exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, making it a potential candidate for addressing antibiotic resistance challenges.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes for producing 4,5-dichloro-1,3-benzothiazol-2-amine. A 2023 Green Chemistry paper described a microwave-assisted synthesis method that reduces reaction times from hours to minutes while maintaining high yields (>85%). This innovation addresses previous limitations in scalability and environmental impact associated with traditional synthetic approaches.

The compound's potential in neurological applications has also emerged as an area of active investigation. Preliminary studies suggest that certain derivatives may modulate neurotransmitter systems, with particular interest in their effects on GABAergic signaling. While these findings are still in early stages, they open new avenues for developing treatments for neurological disorders.

Challenges remain in optimizing the pharmacokinetic properties of 4,5-dichloro-1,3-benzothiazol-2-amine derivatives, particularly regarding metabolic stability and bioavailability. Recent structure-activity relationship (SAR) studies have identified key modifications that can improve these parameters without compromising biological activity, as detailed in a 2024 European Journal of Medicinal Chemistry review.

Looking forward, the versatility of 4,5-dichloro-1,3-benzothiazol-2-amine as a molecular scaffold continues to drive innovation across multiple therapeutic areas. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool for medicinal chemistry programs targeting various disease pathways. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in drug discovery.